Cas no 1803649-60-6 (Ethyl 3-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 3-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1803649-60-6
• MF: C₁₁H₁₄F₃N₃O₃
• MW: 293.242372989655
• CID: 4930072
• Update Time: 2025-05-20

Ethyl 3-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H14F3N3O3/c1-2-19-8(18)4-6-3-7(5-15)17-10(9(6)16)20-11(12,13)14/h3H,2,4-5,15-16H2,1H3
• InChI Key： OAXLQNAZFXBKIC-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=CC(CN)=N1)CC(=O)OCC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 328
• XLogP3: 0.7
• Topological Polar Surface Area: 101

Additional information on Ethyl 3-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetate

Ethyl 3-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1803649-60-6): A Comprehensive Overview

Ethyl 3-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetate, identified by its CAS number 1803649-60-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This pyridine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The compound's molecular structure incorporates several key functional groups, including amino, methylamino, trifluoromethoxy, and acetate moieties, which contribute to its diverse chemical properties and biological activities.

The synthesis and characterization of Ethyl 3-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetate have been the subject of extensive research due to its promising pharmacological profile. Recent studies have highlighted the compound's ability to interact with various biological targets, making it a valuable candidate for further investigation in therapeutic contexts. The presence of multiple reactive sites in its structure allows for a wide range of chemical modifications, enabling researchers to tailor its properties for specific applications.

In the realm of drug development, the trifluoromethoxy group is particularly noteworthy as it is known to enhance metabolic stability and binding affinity. This feature has been leveraged in the design of numerous pharmacophores that exhibit improved efficacy and reduced toxicity. The combination of an amino group and a methylamino side chain in Ethyl 3-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetate further contributes to its versatility, allowing for interactions with both protein and nucleic acid targets.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds, including Ethyl 3-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetate, to identify potential hits for drug development. These computational approaches have been instrumental in predicting the biological activity of novel compounds with high accuracy, thereby expediting the drug discovery process. The integration of machine learning algorithms has further enhanced these capabilities, enabling more sophisticated predictions based on large datasets.

The pharmacological properties of Ethyl 3-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetate have been explored in various preclinical studies. These investigations have revealed its potential as an inhibitor of key enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways suggests its utility in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with receptors and ion channels has been investigated for potential applications in neurodegenerative disorders.

The synthesis of derivatives of Ethyl 3-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetate represents another area of active research. By modifying specific functional groups within its structure, researchers aim to enhance its pharmacological profile while minimizing adverse effects. For instance, the introduction of additional fluorine atoms or other halogen substituents has been shown to improve binding affinity and selectivity. These modifications are often guided by structural analogs that have demonstrated success in clinical trials.

The role of Ethyl 3-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetate in combinatorial therapy has also been explored. Its ability to interact with multiple targets simultaneously makes it a promising candidate for combination regimens that aim to synergistically enhance therapeutic effects. Such approaches are particularly relevant in oncology, where combination therapies are increasingly recognized as essential for overcoming drug resistance and improving patient outcomes.

The future prospects for Ethyl 3-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetate are vast, with ongoing research focused on optimizing its synthesis and exploring new applications. Advances in synthetic methodologies have enabled the production of larger quantities of the compound, facilitating more comprehensive biological evaluations. Additionally, collaborations between academia and industry are fostering innovation in drug development, ensuring that compounds like this one reach clinical testing phases efficiently.

In conclusion, Ethyl 3-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1803649-60-6) is a compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features and diverse biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in the development of next-generation drugs.